Cas no 2770499-37-9 ((9H-fluoren-9-yl)methyl N-{[4-methoxy-3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{[4-methoxy-3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate
• CAS No: 2770499-37-9
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 5563064
• PubChem ID: 165998781
• Update Time: 2025-05-22

(9H-fluoren-9-yl)methyl N-{[4-methoxy-3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396560
• 2770499-37-9
• (9H-fluoren-9-yl)methyl N-{[4-methoxy-3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate

• Inchi： 1S/C26H23NO4/c1-3-14-30-25-15-18(12-13-24(25)29-2)16-27-26(28)31-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h1,4-13,15,23H,14,16-17H2,2H3,(H,27,28)
• InChI Key： YUVPPZWZLNUKBG-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=C(C=1)OCC#C)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 413.16270821g/mol
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 56.8Ų

Additional information on (9H-fluoren-9-yl)methyl N-{[4-methoxy-3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate

The Synthesis and Applications of (9H-fluoren-9-yl)methyl N-{[4-methoxy-3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate

(9H-fluoren-9-yl)methyl N-{[4-methoxy-3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate, also known by its CAS number 2770499-37-9, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethyl group and a carbamate functionality, making it a versatile building block in organic chemistry.

The synthesis of this compound typically involves multi-step reactions, often starting with the preparation of the fluorenylmethyl group. This is achieved through the Friedel-Crafts alkylation of fluorene with an appropriate alkyl halide, followed by functionalization to introduce the carbamate group. The presence of the methoxy and propargyloxy substituents on the aromatic ring further enhances the compound's reactivity and selectivity in various chemical transformations.

Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the field of polymer chemistry. The fluorenylmethyl group serves as a robust platform for constructing high-performance polymers, while the carbamate functionality provides opportunities for cross-linking and functionalization. Researchers have demonstrated that polymers incorporating this compound exhibit excellent mechanical properties, thermal stability, and optical characteristics, making them suitable for applications in optoelectronics and advanced composites.

In addition to its role in polymer synthesis, this compound has also found applications in drug delivery systems. The unique combination of hydrophilic and hydrophobic domains within its structure allows for the formation of nanoparticles with controlled drug release profiles. Recent research has focused on optimizing the drug loading efficiency and biocompatibility of these nanoparticles, paving the way for their use in targeted cancer therapy.

The structural complexity of (9H-fluoren-9-yl)methyl N-{[4-methoxy-3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate also makes it an attractive candidate for catalytic applications. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in several studies, where it has been used to facilitate the construction of enantioselective compounds. This property is particularly valuable in the pharmaceutical industry, where the production of chiral drugs with high enantiomeric excess is crucial.

From a synthetic perspective, this compound represents a benchmark for achieving high levels of stereocontrol and regioselectivity in organic reactions. Its synthesis often involves challenging steps such as palladium-catalyzed cross-couplings and enolate chemistry, which require precise control over reaction conditions to ensure optimal yields and product quality. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamic behavior, further enhancing our understanding of its properties and potential applications.

Looking ahead, the continued exploration of (9H-fluoren-9-yl)methyl N-{[4-methoxy-3-(prop-2-yn-1-yloxy)phenyl]methyl}carbamate is expected to yield new discoveries in areas such as materials science, drug delivery, and catalysis. Its unique combination of structural features positions it as a key player in advancing modern chemical research and industrial applications.